Cas no 2034377-74-5 (3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 2034377-74-5
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6089312
• PubChem ID: 168004395
• Update Time: 2025-10-30

3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2034377-74-5
• 3-(2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one
• 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C15H18N2O3/c18-14-12(5-3-7-16-14)15(19)17-8-9-20-13-6-2-1-4-11(13)10-17/h1-2,4,6,12H,3,5,7-10H2,(H,16,18)
• InChI Key： NIIOTTCZLBVTMJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CN(CC1)C(C1C(NCCC1)=O)=O

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one (CAS: 2034377-74-5)

The compound 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one (CAS: 2034377-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzoxazepine scaffold fused with a dihydropyridinone moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer. In vitro and in vivo studies have demonstrated that 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one acts as a potent inhibitor of certain kinases, which play a critical role in cell proliferation and survival. These findings suggest its potential as a targeted therapy for malignancies and inflammatory diseases. Additionally, the compound's pharmacokinetic properties, including its bioavailability and metabolic stability, have been investigated to assess its suitability for clinical development.

Another area of interest is the synthetic methodology for producing this compound. Researchers have developed novel and efficient synthetic routes to improve yield and purity, which are crucial for large-scale production. Recent advancements in catalytic systems and reaction conditions have significantly enhanced the scalability of the synthesis, making it more feasible for industrial applications. These improvements not only reduce production costs but also ensure the consistent quality of the compound for further preclinical and clinical studies.

Furthermore, structural-activity relationship (SAR) studies have been conducted to identify the key functional groups responsible for the compound's biological activity. By modifying the benzoxazepine and dihydropyridinone moieties, researchers have synthesized a series of analogs to evaluate their efficacy and selectivity. These studies have provided valuable insights into the compound's pharmacophore, enabling the design of more potent and selective derivatives with improved therapeutic profiles.

In conclusion, the recent research on 3-(2,3,4,5-Tetrahydro-1,4-benzoxazepine-4-carbonyl)-1,2-dihydropyridin-2-one (CAS: 2034377-74-5) highlights its potential as a versatile scaffold for drug discovery. Its ability to target specific kinases, coupled with advancements in synthetic methodologies and SAR studies, positions it as a promising candidate for further development. Future studies should focus on advancing this compound through preclinical trials and exploring its therapeutic potential in various disease models.